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Compound of Interest

Compound Name: 4-Ethynylanisole

Cat. No.: B014333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Ethynylanisole
(CAS No. 768-60-5), a versatile biochemical reagent used in various life science and organic

synthesis applications. Adherence to these guidelines is crucial for ensuring laboratory safety

and maintaining the integrity of experimental results.

Chemical and Physical Properties
4-Ethynylanisole is a combustible solid with a low melting point, appearing as a clear colorless

to deep yellow or brown solid or pale yellow oil.[1] It is important to be aware of its physical

properties to ensure safe handling and storage.
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Property Value Reference(s)

Molecular Formula C₉H₈O [2]

Molecular Weight 132.16 g/mol [2]

Melting Point 28-29 °C (lit.) [2][3]

Boiling Point

194.8 ± 23.0 °C at 760

mmHg87-91 °C at 11 mmHg

(lit.)

[2][3]

Density
1.0 ± 0.1 g/cm³1.019 g/mL at

25 °C (lit.)
[2]

Flash Point
63.5 ± 18.3 °C82 °C (179.6 °F)

- closed cup
[2]

Solubility

Insoluble in water. Soluble in

chloroform, acetone,

dichloromethane, and

methanol.

[3]

Vapor Pressure 0.6 ± 0.4 mmHg at 25°C [2]

Refractive Index n20/D 1.563 (lit.)

Stability

Stable under normal

conditions. Light and

temperature sensitive.

[2]

Hazard Identification and Classification
4-Ethynylanisole is classified as an irritant and may cause respiratory irritation, skin irritation,

and serious eye irritation.[1][4][5] While comprehensive toxicity data is not available, it is

presumed to be harmful if swallowed, inhaled, or absorbed through the skin.[2] Fine dust

dispersed in air may also create an explosion hazard.[1][4]
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Hazard Class GHS Classification

Skin Corrosion/Irritation Category 2 (H315: Causes skin irritation)

Serious Eye Damage/Irritation Category 2 (H319: Causes serious eye irritation)

Specific target organ toxicity - Single exposure
Category 3 (H335: May cause respiratory

irritation)

Note: This classification is based on available data and may not be exhaustive. Always consult

the most recent Safety Data Sheet (SDS) from your supplier.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 4-Ethynylanisole to prevent exposure.[6]

Protection Type Specification Reference(s)

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection.

[7]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

clothing to prevent skin

exposure. A lab coat or apron

should be worn.

[1][2][4][8]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

dust mask (type N95) is

recommended for handling the

solid form.

[2]

Below is a logical workflow for selecting and using PPE when handling 4-Ethynylanisole.
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Preparation Phase

Execution Phase

Post-Handling

Assess Task and Potential Exposure
(e.g., weighing, transfer, reaction setup)

Consult Safety Data Sheet (SDS)

Select Appropriate PPE

Don PPE Correctly

Handle 4-Ethynylanisole
in designated area (fume hood)

Doff PPE Carefully
to avoid contamination

Dispose of Single-Use PPE
(e.g., gloves)

Clean and Store
Reusable PPE

Wash Hands Thoroughly
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Start: Prepare for Handling

Verify Fume Hood Operation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh 4-Ethynylanisole
(Inside Fume Hood)

Transfer to Reaction Vessel

Clean Equipment and Workspace

Dispose of Waste Properly

Doff PPE

Wash Hands

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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